Cas no 7404-14-0 (4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide)
7404-14-0 structure
Product Name:4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide
CAS No:7404-14-0
MF:C16H15N3O3S
MW:329.373602151871
CID:978945
PubChem ID:345701
Update Time:2025-04-19
4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide
- 4-Amino-N-(6-methoxy-8-quinolinyl)benzenesulfonamide
- AC1L83CH
- NSC403439
- sulfanilic acid-(6-methoxy-[8]quinolylamide)
- Sulfanilsaeure-(6-methoxy-[8]chinolylamid)
- NSC-403439
- 4-amino-N-(6-methoxy-8-quinolyl)benzenesulfonamide
- 7404-14-0
- DTXSID70323258
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- Inchi: 1S/C16H15N3O3S/c1-22-13-9-11-3-2-8-18-16(11)15(10-13)19-23(20,21)14-6-4-12(17)5-7-14/h2-10,19H,17H2,1H3
- InChI Key: UOVHJIRVCJUADM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(NC1=CC(=CC2=CC=CN=C12)OC)(=O)=O
Computed Properties
- Exact Mass: 329.08355
- Monoisotopic Mass: 329.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 103Ų
Experimental Properties
- Density: 1.418
- Boiling Point: 569.2°C at 760 mmHg
- Flash Point: 298.1°C
- Refractive Index: 1.695
- PSA: 94.31
- LogP: 4.36140
4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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